N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C17H14FNO3/c18-13-4-1-12(2-5-13)3-8-17(20)19-14-6-7-15-16(11-14)22-10-9-21-15/h1-8,11H,9-10H2,(H,19,20)/b8-3+
• InChI Key: VDXVALVOGQAVKM-FPYGCLRLSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C17H14FNO3
• Molecular Weight: 299.30 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-fluorophenyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various scientific research applications. This compound is commonly referred to as DBDFA and is a synthetic molecule that can be synthesized through a specific synthesis method.

Mechanism of Action

The mechanism of action of DBDFA is not fully understood, but it is believed to act as an inhibitor of certain enzymes in the body. This inhibition can lead to a decrease in the activity of these enzymes, ultimately leading to a therapeutic effect.
Biochemical and Physiological Effects
DBDFA has been shown to have various biochemical and physiological effects in the body. These effects include the inhibition of certain enzymes, as mentioned above, as well as the modulation of various signaling pathways in the body. DBDFA has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DBDFA in lab experiments is its high purity and yield. This makes it an ideal candidate for use in various research applications. However, one of the limitations of using DBDFA is its potential toxicity, which must be taken into consideration when conducting experiments.

Future Directions

There are many potential future directions for the use of DBDFA in scientific research. One potential direction is the further investigation of its potential as a drug candidate for the treatment of various diseases. Additionally, DBDFA could be used in the development of new chemical probes for the study of enzyme function and activity. Further research could also focus on the optimization of the synthesis method for DBDFA to increase yield and purity.

Synthesis Methods

The synthesis of DBDFA involves the reaction of 4-fluorophenylacetic acid with 1,3-dioxolane in the presence of a catalyst. The resulting intermediate is then reacted with acryloyl chloride to yield DBDFA in high yield and purity.

Scientific Research Applications

DBDFA has been used in various scientific research applications due to its unique properties. One of the primary applications of DBDFA is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate for the treatment of various diseases.